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Cat. No.: B1249455 Get Quote

Introduction
Biotin, an essential B vitamin, functions as a covalently attached prosthetic group for a class of

enzymes known as biotin-dependent carboxylases. These enzymes play a critical role in a

variety of metabolic pathways, including fatty acid synthesis, amino acid metabolism, and

gluconeogenesis. The carboxylation reactions catalyzed by these enzymes involve the transfer

of a carboxyl group to a substrate, often an acyl-CoA molecule. While "Biotinyl-CoA" as a

distinct, free metabolite is not a standard cellular component, the term likely refers to the

products of biotin-dependent enzymes acting on CoA substrates, or the biotinylated enzymes

themselves.

A key example is the action of Acetyl-CoA Carboxylase (ACC), which catalyzes the ATP-

dependent carboxylation of acetyl-CoA to produce malonyl-CoA, the committed step in fatty

acid synthesis.[1][2] The biotin cofactor is essential for this reaction, being covalently attached

to the Biotin Carboxyl Carrier Protein (BCCP) domain of ACC.[2][3] Therefore, quantifying the

concentration of malonyl-CoA can serve as a direct readout of the enzymatic activity of biotin-

dependent carboxylation in cellular metabolism.

These application notes provide detailed protocols for the quantification of key acyl-CoA

species, such as malonyl-CoA, from cell lysates using Liquid Chromatography-Mass

Spectrometry (LC-MS/MS), a highly sensitive and specific method.[4] Additionally, a protocol for

the enrichment and relative quantification of biotinylated proteins is included for researchers

interested in assessing the levels of biotin-dependent enzymes.
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Signaling Pathway: Acetyl-CoA Carboxylation
The carboxylation of acetyl-CoA to malonyl-CoA is a two-step reaction catalyzed by Acetyl-CoA

Carboxylase (ACC). First, the biotin carboxylase (BC) domain catalyzes the ATP-dependent

carboxylation of the biotin prosthetic group. Second, the carboxyltransferase (CT) domain

transfers the carboxyl group from carboxybiotin to acetyl-CoA, forming malonyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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